Cas no 2229411-89-4 (2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid)

2,2-Dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid is a cyclopropane derivative featuring a substituted pyrimidine ring, which imparts unique steric and electronic properties. The compound's rigid cyclopropane core enhances structural stability, while the 4-methylpyrimidin-5-yl moiety contributes to potential reactivity in heterocyclic synthesis. Its carboxylic acid functionality allows for further derivatization, making it a versatile intermediate in pharmaceutical and agrochemical applications. The steric hindrance from the dimethyl groups may influence selectivity in coupling reactions. This compound is of interest for its potential role in the development of biologically active molecules, particularly in medicinal chemistry where pyrimidine derivatives are prevalent. Suitable for controlled reactions under standard laboratory conditions.

2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid structure

2229411-89-4 structure

Product Name:2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid

CAS No:2229411-89-4

MF:C₁₁H₁₄N₂O₂

MW:206.241062641144

CID:6577418

PubChem ID:165671031

Update Time:2025-05-19

2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid
- EN300-1750947
- 2229411-89-4
- Inchi： 1S/C11H14N2O2/c1-6-7(4-12-5-13-6)8-9(10(14)15)11(8,2)3/h4-5,8-9H,1-3H3,(H,14,15)
- InChI Key： DSEHWLJZOWGCAG-UHFFFAOYSA-N
- SMILES： OC(C1C(C2=CN=CN=C2C)C1(C)C)=O

Computed Properties

Exact Mass: 206.105527694g/mol
Monoisotopic Mass: 206.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 63.1Å²

2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1750947-0.05g	2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid	2229411-89-4	0.05g	$1247.0	2023-09-20
Enamine	EN300-1750947-0.1g	2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid	2229411-89-4	0.1g	$1307.0	2023-09-20
Enamine	EN300-1750947-0.25g	2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid	2229411-89-4	0.25g	$1366.0	2023-09-20
Enamine	EN300-1750947-0.5g	2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid	2229411-89-4	0.5g	$1426.0	2023-09-20
Enamine	EN300-1750947-1.0g	2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid	2229411-89-4	1g	$1485.0	2023-06-03
Enamine	EN300-1750947-2.5g	2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid	2229411-89-4	2.5g	$2912.0	2023-09-20
Enamine	EN300-1750947-5.0g	2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid	2229411-89-4	5g	$4309.0	2023-06-03
Enamine	EN300-1750947-10.0g	2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid	2229411-89-4	10g	$6390.0	2023-06-03
Enamine	EN300-1750947-1g	2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid	2229411-89-4	1g	$1485.0	2023-09-20
Enamine	EN300-1750947-5g	2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid	2229411-89-4	5g	$4309.0	2023-09-20

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Additional information on 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2229411-89-4)

2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2229411-89-4) is a structurally unique compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropane ring with a 4-methylpyrimidine moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate enzymatic activity and interact with biological targets.

The compound's carboxylic acid functional group enhances its solubility in polar solvents, which is critical for formulation development. Recent studies highlight its role in the synthesis of small-molecule inhibitors, especially in the context of kinase-targeted therapies, a hot topic in oncology and inflammation research. With the rise of precision medicine, compounds like 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid are being explored for their specificity and low off-target effects.

In agrochemical applications, this compound's pyrimidine core aligns with the growing demand for sustainable crop protection agents. Its mode of action is under investigation for potential use in plant growth regulation and pest resistance management. The cyclopropane ring's stability under environmental conditions further supports its viability in field applications.

From a synthetic chemistry perspective, the compound's CAS No. 2229411-89-4 serves as a key identifier in patent literature and commercial catalogs. Its scalable synthesis routes are being optimized to meet industrial demands, particularly for high-value fine chemicals. Analytical techniques such as HPLC and NMR are routinely employed to ensure purity, a critical factor given its potential use in GMP-compliant processes.

The intersection of computational chemistry and experimental validation has accelerated the exploration of this compound's properties. Molecular docking simulations suggest strong binding affinities for protein targets involved in metabolic pathways, fueling its adoption in drug discovery pipelines. This aligns with the broader trend of integrating AI-driven drug design to reduce development timelines.

Environmental and regulatory considerations are also pivotal. The compound's biodegradability profile and low ecotoxicity make it a candidate for green chemistry initiatives. As regulatory bodies emphasize safety-by-design, its structural features are being evaluated for compliance with REACH and other global standards.

In summary, 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)cyclopropane-1-carboxylic acid represents a versatile scaffold with dual utility in life sciences and material innovation. Its CAS No. 2229411-89-4 is increasingly referenced in academic and industrial circles, reflecting its expanding role in addressing contemporary challenges in healthcare and agriculture.